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Compound of Interest

(-)-Bis[(S)-1-phenylethyllamine
Compound Name:
hydrochloride

cat. No.: B1280086

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
synthesis, and applications of (-)-Bis[(S)-1-phenylethyllamine hydrochloride. This chiral
amine salt is a crucial reagent in asymmetric synthesis and chiral resolution, playing a
significant role in the development of enantiomerically pure pharmaceuticals and other fine
chemicals.

Core Chemical Properties

(-)-Bis[(S)-1-phenylethyllamine hydrochloride is a white to off-white crystalline solid. Its
chemical structure consists of two chiral (S)-1-phenylethyl groups attached to a central nitrogen
atom, which is protonated to form the hydrochloride salt. This structure imparts its key property
as a chiral resolving agent.
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Property Value References
Chemical Formula C16H20CIN [1]
Molecular Weight 261.79 g/mol [1]

Melting Point 261-263 °C (lit.) [1]
Appearance White Po almost white 1]

crystalline powder
Optical Rotation [a]2°/D ~ -73° (c=3 in ethanol)
Solubility Soluble in water and alcohols. [1]

Synthesis and Purification

While detailed synthetic procedures for the direct preparation of the hydrochloride salt are not

extensively published in readily available literature, a common approach involves the synthesis

of the free base, (-)-Bis[(S)-1-phenylethyl]amine, followed by treatment with hydrochloric acid.

A general synthetic pathway can be visualized as follows:
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Reaction with

(S)-1-phenylethylamine
(S)-1-Phenylethylamine or acetophenone Imine Intermediate Reduction (-)-Bis[(S)-1-phenylethyl]amine Treatment with HC| (-)-Bls[(S&;’ld-rpohcehr;é/Irﬁth;yl]amlne

(R-COOH and S-COOH) (S,S-Amine)

' '

Mixture of Diastereomeric Salts
(R-COO™)(S,S-AmineH™)
(S-COO7)(S,S-AmineH™)

Fractional Crystallization

Precipitation Remains in Solution

[Racemic Carboxylic Acid C-)-Bis[(S)-l-phenerthyl]amine]

More Soluble Diastereomeric Salt
(in mother liquor)

Less Soluble Diastereomeric Salt

Acidification Acidification

. . . . . Other Enantiomer of
[Enantlopure Carboxylic Amd] Recovered Chiral Amme] [ Carboxylic Acid j

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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